Cas no 1805577-18-7 (4-Bromo-3-chloro-2-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-3-chloro-2-(trifluoromethyl)aniline
• CAS No: 1805577-18-7
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4706964
• Update Time: 2025-11-01

4-Bromo-3-chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2-(trifluoromethyl)aniline
• 4-Bromo-3-chloro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrClF3N/c8-3-1-2-4(13)5(6(3)9)7(10,11)12/h1-2H,13H2
• InChI Key： INPFPNYHWWAOHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 26

Additional information on 4-Bromo-3-chloro-2-(trifluoromethyl)aniline

Chemical Profile of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline (CAS No. 1805577-18-7)

4-Bromo-3-chloro-2-(trifluoromethyl)aniline (CAS No. 1805577-18-7) is a halogenated aromatic amine featuring a unique structural motif that has garnered significant attention in the field of pharmaceutical chemistry and materials science. The compound’s molecular structure consists of a benzene ring substituted with a bromine atom at the 4-position, a chlorine atom at the 3-position, and a trifluoromethyl group at the 2-position, along with an amino group at the 1-position. This specific arrangement of substituents imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The halogenated aromatic amine core of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline is particularly interesting due to its reactivity and potential applications in drug discovery. Halogen atoms, such as bromine and chlorine, are known to enhance the electrophilicity of aromatic rings, facilitating nucleophilic substitution reactions. This characteristic is leveraged in medicinal chemistry to construct complex molecular frameworks through cross-coupling reactions like Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. The presence of the trifluoromethyl group further modulates the compound’s properties, influencing its metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethyl moiety is particularly notorious for its ability to improve binding interactions with enzymes and receptors, often leading to increased drug efficacy and duration of action. For instance, numerous FDA-approved drugs contain fluorine atoms at strategic positions within their structures to optimize pharmacological activity. The synthesis of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline exemplifies the strategic use of fluorinated building blocks in medicinal chemistry.

The brominated derivative aspect of this compound also makes it a useful precursor in agrochemical research. Brominated aromatic compounds are widely employed in the synthesis of herbicides, fungicides, and insecticides due to their stability under environmental conditions and their ability to interact with biological targets in pests. Researchers have demonstrated that introducing bromine atoms into aromatic rings can enhance the bioactivity of molecules by improving their solubility and metabolic resistance. The combination of bromine and chlorine substituents in 4-Bromo-3-chloro-2-(trifluoromethyl)aniline creates multiple sites for functionalization, allowing for diverse derivatization strategies.

Recent advances in computational chemistry have further highlighted the potential of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline as a scaffold for drug discovery. Molecular modeling studies indicate that this compound can serve as a lead candidate for kinase inhibitors, given its ability to mimic natural substrates through its halogenated aromatic system. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By leveraging structure-based drug design techniques, researchers have identified analogs of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline that exhibit potent inhibitory activity against specific kinases.

The versatility of 4-Bromo-3-chloro-2-(trifluoromethyl)aniline extends beyond pharmaceutical applications into materials science. Fluorinated aromatic compounds are increasingly being explored for their electronic properties in organic semiconductors and liquid crystal displays (LCDs). The electron-withdrawing nature of the trifluoromethyl group can modulate charge transport properties, making this compound a candidate for use in organic field-effect transistors (OFETs). Additionally, halogenated aromatics have been investigated for their photophysical properties, which are relevant in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The synthetic route to 4-Bromo-3-chloro-2-(trifluoromethyl)aniline typically involves multi-step organic transformations starting from commercially available precursors like aniline derivatives. Key steps include halogenation reactions using reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), followed by trifluoromethylation employing reagents like trifluoroacetic acid or triflic anhydride. The choice of reaction conditions is critical to achieving high yields while minimizing side products. Catalytic methods have also been developed to improve efficiency and selectivity in these transformations.

In conclusion,4-Bromo-3-chloro-2-(trifluoromethyl)aniline (CAS No. 1805577-18-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—comprising halogen atoms and a trifluoromethyl group—make it an attractive building block for drug discovery and advanced materials development. As research continues to uncover new applications for fluorinated aromatic compounds,4-Bromo-3-chloro-2-(trifluoromethyl)aniline is likely to remain at the forefront of innovation in these fields.